Cas no 20059-87-4 (1-bromo-2-fluoro-4-isocyanatobenzene)

• Product Name: 1-bromo-2-fluoro-4-isocyanatobenzene
• CAS No: 20059-87-4
• MF: C₇H₃BrFNO
• MW: 216.007224321365
• MDL: MFCD16084774
• CID: 4633389
• PubChem ID: 19852631
• Update Time: 2025-05-20

1-bromo-2-fluoro-4-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-fluoro-4-isocyanatobenzene
• Benzene, 1-bromo-2-fluoro-4-isocyanato-

• MDL： MFCD16084774
• Inchi： 1S/C7H3BrFNO/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H
• InChI Key： WOTMUQRPKDDBEH-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(N=C=O)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-bromo-2-fluoro-4-isocyanatobenzene

Recent Advances in the Application of 1-Bromo-2-fluoro-4-isocyanatobenzene (CAS: 20059-87-4) in Chemical Biology and Pharmaceutical Research

1-Bromo-2-fluoro-4-isocyanatobenzene (CAS: 20059-87-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its utility in the synthesis of biologically active compounds. This aromatic isocyanate, characterized by its bromo and fluoro substituents, serves as a key building block in the development of pharmaceuticals, agrochemicals, and materials science applications. Recent studies have highlighted its role in facilitating efficient coupling reactions, enabling the construction of complex molecular architectures with high precision.

One of the most notable applications of 1-bromo-2-fluoro-4-isocyanatobenzene is in the field of drug discovery, where it is employed as a precursor for the synthesis of kinase inhibitors and other targeted therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of novel Bruton's tyrosine kinase (BTK) inhibitors, which show promise for treating autoimmune diseases and certain cancers. The unique electronic properties imparted by the bromo and fluoro substituents enhance the reactivity of the isocyanate group, allowing for selective modifications under mild conditions.

In addition to its pharmaceutical applications, this compound has been explored in materials science for the design of advanced polymers and coatings. Researchers at the University of Tokyo recently reported the incorporation of 1-bromo-2-fluoro-4-isocyanatobenzene into polyurethane networks, resulting in materials with improved thermal stability and mechanical properties. The presence of halogen atoms in the aromatic ring also facilitates further functionalization, making it a valuable tool for tailoring material properties to specific industrial needs.

The synthetic versatility of 1-bromo-2-fluoro-4-isocyanatobenzene has been further demonstrated in the development of fluorescent probes for biological imaging. A 2024 study in Chemical Communications described its use as a scaffold for creating environment-sensitive fluorophores that can detect subtle changes in cellular microenvironments. This application capitalizes on the compound's ability to form stable conjugates with various nucleophiles while maintaining the optical properties of the resulting adducts.

From a safety and handling perspective, recent research has focused on developing more sustainable protocols for working with this reactive compound. Green chemistry approaches utilizing continuous flow systems have been shown to minimize risks associated with isocyanate handling while improving reaction yields and selectivity. These advancements are particularly important given the increasing industrial demand for this intermediate in pharmaceutical manufacturing.

Looking forward, the unique combination of reactivity and stability offered by 1-bromo-2-fluoro-4-isocyanatobenzene positions it as a critical tool in chemical biology and drug discovery. Ongoing research is exploring its potential in click chemistry applications and as a building block for covalent inhibitors, which represent a growing area of interest in targeted therapy development. The compound's ability to serve as a versatile handle for further functionalization ensures its continued relevance in multidisciplinary research efforts.